[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)pyrrolidin-1-yl]-(furan-3-yl)methanone

• IUPAC Name: [2-(2,3-dihydro-1,4-benzodioxin-6-yl)pyrrolidin-1-yl]-(furan-3-yl)methanone
• InChI: InChI=1S/C17H17NO4/c19-17(13-5-7-20-11-13)18-6-1-2-14(18)12-3-4-15-16(10-12)22-9-8-21-15/h3-5,7,10-11,14H,1-2,6,8-9H2
• InChI Key: SURXMINTLIVAJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C2=COC=C2)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)pyrrolidin-1-yl]-(furan-3-yl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as FUB-144 and is a synthetic cannabinoid that acts as a potent agonist for the CB1 and CB2 receptors.

Mechanism of Action

FUB-144 acts as a potent agonist for the CB1 and CB2 receptors, which are part of the endocannabinoid system. It binds to these receptors and activates them, leading to various physiological and biochemical effects.
Biochemical and Physiological Effects:
FUB-144 has been shown to produce a range of biochemical and physiological effects, including analgesia, sedation, hypothermia, and decreased locomotor activity. It has also been shown to affect the cardiovascular system, causing changes in heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

FUB-144 has several advantages for use in lab experiments, including its potency and selectivity for the CB1 and CB2 receptors. However, its use is limited by its potential toxicity and the lack of information on its long-term effects.

Future Directions

There are several future directions for research on FUB-144, including the development of new analytical methods for its detection, the investigation of its potential therapeutic applications, and the study of its long-term effects on the endocannabinoid system. Further research is also needed to better understand the mechanism of action of FUB-144 and its potential interactions with other drugs and chemicals.

Synthesis Methods

FUB-144 can be synthesized using various methods, including the condensation of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrile with furan-3-carboxaldehyde, followed by reduction with sodium borohydride. Another method involves the reaction of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrile with furfural in the presence of a Lewis acid catalyst.

Scientific Research Applications

FUB-144 has been extensively studied for its potential applications in various scientific fields. It has been used as a reference standard for the development of analytical methods for the detection of synthetic cannabinoids in biological samples. FUB-144 has also been used in pharmacological studies to investigate its effects on the CB1 and CB2 receptors.